Cas no 439937-63-0 (1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate)

• Product Name: 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate
• CAS No: 439937-63-0
• MF: C₁₂H₂₁F₃N₂O₆S₂
• MW: 410.430151700974
• MDL: MFCD07784446
• CID: 327289
• PubChem ID: 11475374
• Update Time: 2025-06-14

1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate Chemical and Physical Properties

Names and Identifiers

• 4-(3-BUTYL-1-IMIDAZOLIO)-1-BUTANESULFONI
• 4-(3-butylimidazol-1-ium-1-yl)butane-1-sulfonic acid,trifluoromethanesulfonate
• 19597_ALDRICH
• 19597_FLUKA
• 1-Butyl-3-(4-sulfobutyl)imidazolium triflate
• 4-(3-Butyl-1-imidazolio)-1-butanesulfonic acid triflate
• 4-(3-butylimidazol-1-ium-1-yl)butane-1-sulfonic acid
• AGN-PC-009UQP
• CTK8E4548
• trifluoromethanesulfonate
• SCHEMBL34574
• JJUNHKAVFOFCHX-UHFFFAOYSA-N
• 1-sulfobutyl-3-butylimidazolium trifluoromethanesulfonate
• AS-70041
• E85268
• 439937-63-0
• 1-butyl-3-(4-sulfobutyl)-1H-imidazol-3-ium trifluoromethanesulfonate
• DTXSID90467103
• 4-(3-butylimidazol-1-ium-1-yl)butane-1-sulfonic acid;trifluoromethanesulfonate
• 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate
• AKOS025394689
• 1-butyl-3-(4-sulfobutyl)imidazolium trifluoromethanesulfonate
• 1-Butyl-3-(4-sulfobutyl)-1h-imidazol-3-ium tifluoromethanesulfonate
• 3-butyl-1-(4-sulfobutyl)imidazol-1-ium triflate

• MDL： MFCD07784446
• Inchi： 1S/C11H20N2O3S.CHF3O3S/c1-2-3-6-12-8-9-13(11-12)7-4-5-10-17(14,15)16;2-1(3,4)8(5,6)7/h8-9,11H,2-7,10H2,1H3;(H,5,6,7)
• InChI Key： JJUNHKAVFOFCHX-UHFFFAOYSA-N
• SMILES： S(CCCC[N+]1C=CN(C=1)CCCC)(=O)(=O)O.S(C(F)(F)F)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 410.07931323g/mol
• Monoisotopic Mass: 410.07931323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 445
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 137Ų

1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate Security Information

• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： 26
• FLUKA BRAND F CODES：10-21
• Hazardous Material Identification：
• Risk Phrases：36/37/38

Additional information on 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate

Comprehensive Overview of 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate (CAS No. 439937-63-0)

1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate (CAS No. 439937-63-0) is a specialized ionic liquid with a unique combination of properties that make it highly valuable in advanced chemical applications. This compound belongs to the class of imidazolium-based ionic liquids, which are renowned for their thermal stability, low volatility, and tunable physicochemical properties. The presence of both a sulfobutyl group and a trifluoromethanesulfonate anion enhances its solubility in polar solvents and its ability to act as a catalyst or solvent in various chemical reactions.

In recent years, the demand for green solvents and sustainable chemistry solutions has surged, driven by environmental concerns and regulatory pressures. 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate aligns perfectly with these trends, as it offers a safer alternative to traditional volatile organic compounds (VOCs). Researchers and industries are increasingly exploring its use in electrochemical applications, battery electrolytes, and biomass processing, where its high ionic conductivity and stability under extreme conditions are critical.

One of the most frequently asked questions about this compound is its role in energy storage systems. Due to its low melting point and high thermal stability, it is being investigated as a potential component in next-generation batteries, such as lithium-ion and sodium-ion batteries. Its ability to facilitate ion transport while minimizing degradation makes it a promising candidate for improving battery performance and longevity. Additionally, its non-flammable nature addresses safety concerns associated with conventional electrolytes.

Another area of growing interest is the use of 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate in catalysis. Its unique structure allows it to serve as both a solvent and a catalyst in reactions such as esterification, transesterification, and polymerization. This dual functionality reduces the need for additional reagents, simplifying processes and reducing waste. Industries focused on green manufacturing are particularly drawn to these advantages, as they align with the principles of circular economy and resource efficiency.

The compound's solubility profile is another key feature that sets it apart. Unlike many traditional ionic liquids, it exhibits excellent solubility in both water and organic solvents, making it versatile for a wide range of applications. This property is especially valuable in pharmaceutical synthesis and biotechnology, where precise control over reaction conditions is essential. Furthermore, its low toxicity compared to other ionic liquids enhances its appeal for use in sensitive environments.

As the scientific community continues to explore the potential of 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate, its applications are expected to expand into emerging fields such as carbon capture and waste valorization. Its ability to selectively absorb gases like CO₂ positions it as a candidate for environmental remediation technologies. Similarly, its role in converting waste materials into valuable chemicals underscores its importance in sustainable industrial processes.

In summary, 1-(4-Sulfobutyl)-3-butylimidazolium Trifluoromethanesulfonate (CAS No. 439937-63-0) is a multifaceted compound with significant potential across diverse industries. Its combination of thermal stability, solubility, and catalytic properties makes it a standout choice for researchers and engineers aiming to develop innovative, sustainable solutions. As global priorities shift toward eco-friendly technologies, this ionic liquid is poised to play a pivotal role in shaping the future of chemistry and materials science.